N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}acetamide

• IUPAC Name: N-[(2-ethyl-4-iodophenyl)carbamothioyl]acetamide
• InChI: InChI=1S/C11H13IN2OS/c1-3-8-6-9(12)4-5-10(8)14-11(16)13-7(2)15/h4-6H,3H2,1-2H3,(H2,13,14,15,16)
• InChI Key: AVNAJRKCUCHAGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)I)NC(=S)NC(=O)C
• Molecular Formula: C11H13IN2OS
• Molecular Weight: 348.21 g/mol

Description

N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}acetamide, also known as EIPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. EIPT is a thioamide derivative that has been synthesized through a series of chemical reactions, and it has been found to have unique properties that make it an attractive candidate for various research studies.

Mechanism of Action

N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}acetamide's mechanism of action is not fully understood, but it is believed to interact with thiol-containing proteins. The thioamide group in this compound is thought to be responsible for its ability to interact with thiol groups, which may lead to the inhibition of certain enzymes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including its ability to inhibit the activity of certain enzymes, such as cholinesterase and acetylcholinesterase. This compound has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}acetamide in lab experiments is its high sensitivity and selectivity for thiol-containing proteins. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}acetamide, including its potential as a therapeutic agent for the treatment of cancer and other diseases. Further studies are also needed to fully understand its mechanism of action and to determine its safety and efficacy in various applications. Additionally, the development of new derivatives of this compound may lead to the discovery of compounds with even greater potential for scientific research.

Synthesis Methods

The synthesis of N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}acetamide involves a multi-step process that begins with the reaction of 2-ethyl-4-iodoaniline with carbon disulfide to form 2-ethyl-4-iodophenyl isothiocyanate. This intermediate compound is then reacted with sodium acetate and acetic anhydride to produce this compound. The final product is obtained after purification through recrystallization and chromatography techniques.

Scientific Research Applications

N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}acetamide has been found to have various scientific research applications, including its use as a fluorescent probe for the detection of thiols and its potential as a therapeutic agent for the treatment of cancer. This compound has also been used in the study of enzyme inhibition and as a tool for the investigation of protein-ligand interactions.